N-(furan-3-ylmethyl)-2-phenyl-N-(thiophen-2-ylmethyl)butanamide

• IUPAC Name: N-(furan-3-ylmethyl)-2-phenyl-N-(thiophen-2-ylmethyl)butanamide
• InChI: InChI=1S/C20H21NO2S/c1-2-19(17-7-4-3-5-8-17)20(22)21(13-16-10-11-23-15-16)14-18-9-6-12-24-18/h3-12,15,19H,2,13-14H2,1H3
• InChI Key: SCCMEBPTLUYQQI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N(CC2=COC=C2)CC3=CC=CS3
• Molecular Formula: C20H21NO2S
• Molecular Weight: 339.5 g/mol
• CAS No.: 1421494-19-0

Description

“N-(furan-3-ylmethyl)-2-phenyl-N-(thiophen-2-ylmethyl)butanamide” is a chemical compound that contains furan and thiophene moieties. These are important classes of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They are used as anchors for medicinal chemists to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules.

Molecular Structure Analysis

The molecular structure of “this compound” includes furan and thiophene moieties. Furan is a five-membered heteroaromatic compound containing an oxygen atom, while thiophene is a similar five-membered heteroaromatic compound but contains a sulfur atom. These structures allow for diverse applications, ranging from drug synthesis to material science.

Mechanism of Action

Target of Action

It’s known that thiophene derivatives, which are part of the compound’s structure, have been reported to possess a wide range of therapeutic properties . They have shown effectiveness in biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

One of the synthesized derivatives of thiophene showed excellent urease inhibition activity . This suggests that the compound might interact with its targets, possibly enzymes or receptors, leading to changes in their activity.

Biochemical Pathways

Given the wide range of therapeutic properties of thiophene derivatives , it can be inferred that multiple biochemical pathways might be affected. These could include pathways related to inflammation, psychosis, arrhythmia, anxiety, fungal infections, oxidation, estrogen receptor modulation, mitosis, microbial infections, kinase inhibition, and cancer.

Pharmacokinetics

Thiophene, a component of the compound, is known to be soluble in most organic solvents like alcohol and ether but insoluble in water . This could influence the compound’s bioavailability and distribution in the body.

Result of Action

Given the wide range of therapeutic properties of thiophene derivatives , it can be inferred that the compound might have diverse molecular and cellular effects depending on the specific target and pathway it affects.